Cas no 1353965-10-2 (N2-Cyclopropylpyridine-2,3-diamine hydrochloride)

• Product Name: N2-Cyclopropylpyridine-2,3-diamine hydrochloride
• CAS No: 1353965-10-2
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD21098385
• CID: 2157836
• Update Time: 2025-06-09

N2-Cyclopropylpyridine-2,3-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N2-cyclopropylpyridine-2,3-diamine hydrochloride
• N*2*-Cyclopropyl-pyridine-2,3-diamine hydrochloride
• AM93433
• N2-Cyclopropylpyridine-2,3-diamine hydrochloride

• MDL： MFCD21098385
• Inchi： 1S/C8H11N3.ClH/c9-7-2-1-5-10-8(7)11-6-3-4-6;/h1-2,5-6H,3-4,9H2,(H,10,11);1H
• InChI Key： DVEIIPFLIJZRDI-UHFFFAOYSA-N
• SMILES： Cl.N(C1C(=CC=CN=1)N)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 50.9

N2-Cyclopropylpyridine-2,3-diamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N2-Cyclopropylpyridine-2,3-diamine hydrochloride

Recent Advances in the Study of N2-Cyclopropylpyridine-2,3-diamine Hydrochloride (CAS: 1353965-10-2)

N2-Cyclopropylpyridine-2,3-diamine hydrochloride (CAS: 1353965-10-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and pyridine-diamine structure, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and N2-Cyclopropylpyridine-2,3-diamine hydrochloride has demonstrated inhibitory activity against several kinase families. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits selective inhibition of JAK2 kinases, which are implicated in myeloproliferative disorders. The study highlighted the compound's ability to bind to the ATP-binding site of JAK2, thereby disrupting its catalytic activity.

In addition to its kinase inhibitory properties, N2-Cyclopropylpyridine-2,3-diamine hydrochloride has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported its efficacy against drug-resistant strains of Staphylococcus aureus. The study utilized a combination of in vitro assays and molecular docking simulations to demonstrate that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These findings suggest that it could serve as a scaffold for the development of novel antibiotics.

The synthesis of N2-Cyclopropylpyridine-2,3-diamine hydrochloride has also been a focal point of recent research. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and reduces the use of hazardous reagents. The new method employs a palladium-catalyzed cyclopropanation followed by a selective diamination, achieving an overall yield of 65% with high purity. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies have further elucidated the compound's potential as a drug candidate. Research published in Drug Metabolism and Disposition in early 2023 investigated its metabolic stability, plasma protein binding, and bioavailability in rodent models. The results indicated favorable pharmacokinetic profiles, with moderate plasma clearance and good oral bioavailability. These properties, combined with its low cytotoxicity in human cell lines, position N2-Cyclopropylpyridine-2,3-diamine hydrochloride as a promising lead compound for further development.

Despite these advancements, challenges remain in the clinical translation of N2-Cyclopropylpyridine-2,3-diamine hydrochloride. Issues such as off-target effects and potential drug-drug interactions need to be addressed in future studies. However, the compound's versatile pharmacological activities and improved synthetic accessibility make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.